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Compound of Interest

Compound Name: Jalapinolic acid

Cat. No.: B1672778

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Jalapinolic acid, systematically known as (11S)-11-hydroxyhexadecanoic acid, is
a saturated hydroxy fatty acid.[1] It is primarily recognized as a core structural component, or
aglycone, of a complex class of plant secondary metabolites called resin glycosides.[2] These
glycolipids are characteristic of the Convolvulaceae family of plants, notably in species of the
genus Ipomoea, such as Ipomoea purga (the source of the herbal drug jalap).[3][4] While
extensive research has been conducted on the diverse biological activities of the parent resin
glycosides, specific pharmacological data for isolated Jalapinolic acid is limited. This guide
summarizes the known chemical and physical properties of Jalapinolic acid and discusses the
biological activities of the resin glycosides in which it is a fundamental constituent.

Chemical and Physical Properties of Jalapinolic
Acid

The following table summarizes the key chemical and physical properties of Jalapinolic acid
based on available data.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1672778?utm_src=pdf-interest
https://www.benchchem.com/product/b1672778?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Jalapinolic-acid
https://www.mdpi.com/1420-3049/27/23/8161
https://pubs.acs.org/doi/abs/10.1021/np200080k?src=recsys
https://pubmed.ncbi.nlm.nih.gov/21446661/
https://www.benchchem.com/product/b1672778?utm_src=pdf-body
https://www.benchchem.com/product/b1672778?utm_src=pdf-body
https://www.benchchem.com/product/b1672778?utm_src=pdf-body
https://www.benchchem.com/product/b1672778?utm_src=pdf-body
https://www.benchchem.com/product/b1672778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
(11S8)-11-

IUPAC Name ) ) [1]
hydroxyhexadecanoic acid
(+)-Jalapinolic acid, 11-

Synonyms Hydroxypalmitic acid, Builic [5]61[7]
acid

Molecular Formula C16H3203 [1]

Molecular Weight 272.42 g/mol [1]

CAS Number 502-75-0 [8]

Appearance Solid powder [8]

N Soluble in water (3.319 mg/L

Solubility ) [9]

@ 25 °C, estimated)
- , 409.00 to 410.00 °C @ 760.00

Boiling Point ) 9]
mm Hg (estimated)

logP (o/w) 4.748 (estimated) [9]

Biological Activities of Resin Glycosides Containing

Jalapinolic Acid

Jalapinolic acid serves as the lipid-soluble anchor for the complex oligosaccharide chains that

characterize resin glycosides. The biological activities of these larger molecules are diverse

and well-documented. It is important to note that these activities are attributed to the entire

resin glycoside structure and not necessarily to Jalapinolic acid in its free form.
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Biological Activity

Description

Source(s)

Cytotoxic

Resin glycosides have
demonstrated cytotoxic effects
against various cancer cell
lines.

[10][11][12]

Antimicrobial

These compounds have
shown activity against both
microbial pathogens and

multidrug-resistant strains.

[10]

Purgative/Laxative

The historical and ongoing use
of jalap root is due to the
strong purgative effects of its

resin glycoside content.

[10]

Vasorelaxant

Certain resin glycosides have
been shown to induce

relaxation of blood vessels.

[10][11][12]

Anticonvulsant

Anticonvulsant properties have
been reported for some resin

glycosides.

[10][11][12]

o-Glucosidase Inhibitory

Some resin glycosides exhibit
inhibitory effects on the o-
glucosidase enzyme,
suggesting potential

antidiabetic applications.

[10][11]

Antiviral

Antiviral activity, including
against the herpes virus, has

been observed.

[11][12]

Multidrug Resistance (MDR)
Reversal

Resin glycosides have been
investigated for their ability to
reverse multidrug resistance in
cancer cells and microbial

pathogens.

[10][11][12]
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Some studies have indicated
] ] sedative and antidepressant-
Sedative and Antidepressant ] ) . [10]
like effects of certain resin

glycosides.

Experimental Protocols

Detailed experimental protocols for the biological activities listed above pertain to the specific
resin glycosides studied in the cited literature. As there are no comprehensive studies on the
pharmacology of isolated Jalapinolic acid, specific protocols for this compound are not
available. Researchers interested in the methodologies for assessing the bioactivities of resin
glycosides should refer to the primary research articles cited in the sources. These typically
involve standard in vitro assays such as MTT assays for cytotoxicity, microdilution methods for

antimicrobial activity, and specific enzyme inhibition assays.

Structure of Resin Glycosides and the Role of
Jalapinolic Acid

The fundamental structure of a resin glycoside involves Jalapinolic acid (or a similar hydroxy
fatty acid) forming an ester linkage with a complex oligosaccharide chain. This entire structure,
known as a glycosidic acid, can be further acylated with various organic acids. In many cases,
the carboxyl group of the Jalapinolic acid moiety forms a macrocyclic ester with a hydroxyl

group on one of the sugar units.

Below is a generalized diagram illustrating the structural arrangement of a resin glycoside with

Jalapinolic acid as the aglycone.
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Caption: Generalized structure of a macrocyclic resin glycoside.

Conclusion

Jalapinolic acid is a key building block of a large and structurally diverse family of resin

glycosides. While the pharmacological profile of these complex parent compounds is rich and

varied, the specific biological activities of Jalapinolic acid as an independent entity remain

largely unexplored. The available data are primarily centered on its chemical properties and its

role as an aglycone. Future research is warranted to isolate and characterize the

pharmacological effects of Jalapinolic acid to determine its potential contribution to the

activities observed for the resin glycosides and to explore any unique therapeutic properties it

may possess.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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